4-chloro-N'-(2,4-dihydroxybenzylidene)benzohydrazide

• IUPAC Name: 4-chloro-N-[(E)-(2,4-dihydroxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C14H11ClN2O3/c15-11-4-1-9(2-5-11)14(20)17-16-8-10-3-6-12(18)7-13(10)19/h1-8,18-19H,(H,17,20)/b16-8+
• InChI Key: VHWWKYDPEFTEEN-LZYBPNLTSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NN=CC2=C(C=C(C=C2)O)O)Cl
• Isomeric SMILES: C1=CC(=CC=C1C(=O)N/N=C/C2=C(C=C(C=C2)O)O)Cl
• Molecular Formula: C14H11ClN2O3
• Molecular Weight: 290.70 g/mol
• CAS RN: 302909-10-0

Description

4-chloro-N'-(2,4-dihydroxybenzylidene)benzohydrazide, also known as DHBNH, is a chemical compound that has been widely studied for its various scientific applications. It is a synthetic derivative of benzohydrazide and has been found to exhibit several biochemical and physiological effects. In

Mechanism of Action

4-chloro-N'-(2,4-dihydroxybenzylidene)benzohydrazide exerts its biochemical and physiological effects through multiple mechanisms of action. It has been found to scavenge free radicals and inhibit lipid peroxidation, thereby exhibiting potent antioxidant activity. This compound has also been shown to inhibit the expression of pro-inflammatory cytokines such as TNF-α and IL-6, thereby exhibiting anti-inflammatory activity. In addition, this compound has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes such as catalase, superoxide dismutase, and glutathione peroxidase. This compound has also been found to decrease the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), two markers of oxidative stress. In addition, this compound has been found to decrease the levels of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

4-chloro-N'-(2,4-dihydroxybenzylidene)benzohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also relatively inexpensive compared to other antioxidants and anti-inflammatory agents. However, this compound has some limitations for lab experiments. It has poor solubility in water and requires the use of organic solvents for its preparation. This compound also has low bioavailability and requires high doses for its therapeutic effects.

Future Directions

There are several future directions for research on 4-chloro-N'-(2,4-dihydroxybenzylidene)benzohydrazide. One area of research is to explore its potential use as a chemopreventive agent for cancer. This compound has been found to exhibit potent anticancer activity and may have potential as a preventive agent for cancer. Another area of research is to explore its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been found to exhibit neuroprotective activity and may have potential as a therapeutic agent for these diseases. Finally, further research is needed to explore the mechanism of action of this compound and its potential use in combination with other drugs for enhanced therapeutic effects.
Conclusion:
In conclusion, this compound is a synthetic derivative of benzohydrazide that has been extensively studied for its various scientific research applications. It exhibits potent antioxidant, anti-inflammatory, and anticancer activities and has several advantages for lab experiments. This compound has several potential future directions for research, including its use as a chemopreventive agent for cancer, its use in the treatment of neurodegenerative diseases, and its potential use in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

4-chloro-N'-(2,4-dihydroxybenzylidene)benzohydrazide can be synthesized through a simple reaction between 2,4-dihydroxybenzaldehyde and 4-chlorobenzohydrazide in the presence of a suitable catalyst. The reaction yields this compound as a yellow crystalline powder with a melting point of 238-240°C.

Scientific Research Applications

4-chloro-N'-(2,4-dihydroxybenzylidene)benzohydrazide has been extensively studied for its various scientific research applications. It has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer activities. This compound has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. It has also been found to inhibit the growth of breast cancer cells by downregulating the expression of cyclin D1 and upregulating the expression of p21.